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Compound of Interest

Compound Name: N,O-Ditrityl Ganciclovir

Cat. No.: B048959

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of N,O-Ditrityl Ganciclovir, a key
protected intermediate in the synthesis of the antiviral drug Ganciclovir and its prodrugs. This
document outlines its chemical structure, synthesis protocols, and available analytical data.

Chemical Structure

N,O-Ditrityl Ganciclovir is a derivative of Ganciclovir where the primary hydroxyl group and
the amino group of the guanine base are protected by trityl groups. This protection strategy is
crucial in synthetic chemistry to prevent unwanted side reactions during the modification of
other parts of the Ganciclovir molecule, such as in the synthesis of Valganciclovir.

Chemical Name: N,O-bis(trityl) Ganciclovir Molecular Formula: C47H41N504 Molecular
Weight: 739.88 g/mol

Physicochemical and Analytical Data

While a comprehensive physicochemical profile for N,O-Ditrityl Ganciclovir is not extensively
reported in the literature, key analytical data has been documented.
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Property Value

Appearance White solid

Mass Spectrometry m/z (DIP) 740.0 (M+ + 1)[1]
FT-IR (KBr) 3422, 3310, 1681, 1671 cm-1[1]

53.38(d, J = 4.4 Hz, 2 H), 3.52 (m, 1 H), 3.87
1H NMR (400 MHz, DMSO-d6) (m, 3H), 5.41 (s, 2H), 6.46 (brs, 1H), 7.23-7.86
(m, 30 H), 7.79 (s, 1 H), 10.60 (s, 1H)[1]

Experimental Protocols
Synthesis of N,O-Ditrityl Ganciclovir[1]

This protocol details the synthesis of N,O-Ditrityl Ganciclovir from Ganciclovir.
Materials:

Ganciclovir

e Trityl chloride

o Dimethylformamide (DMF)

e 4-Dimethylaminopyridine (DMAP)

e Triethylamine

o Ethyl acetate

Water

Procedure:

e A suspension of ganciclovir (61.5 g, 0.241 mol), 4-dimethylaminopyridine (142.5 mg, 0.001
mol), and triethylamine (181.3 mL, 1.29 mol) in dimethylformamide (570 mL) is prepared.
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e A solution of trityl chloride (178.5 g, 0.64 mol) in dimethylformamide (570 mL) is added to the
suspension at 50 °C over 25 minutes.

e The reaction mixture is stirred for approximately 9 hours at the same temperature.

e The reaction mixture is then cooled to 10 °C, filtered, and the solid is washed with
dimethylformamide (150 mL).

e The filtrate is warmed to 20 °C, and water is added in two portions (1350 mL and 900 mL),
followed by decantation.

o Ethyl acetate (1500 mL) is added to the resulting gummy solid, and the mixture is stirred at
room temperature for 12 hours.

e The separated solid is filtered, washed with ethyl acetate (100 mL), and dried at 54 °C to
afford N,O-Ditrityl Ganciclovir as a white solid.

Yield: 76.0 g (43 %)[1]

Visualizations
Synthesis Workflow of N,O-Ditrityl Ganciclovir

The following diagram illustrates the key steps in the synthesis of N,O-Ditrityl Ganciclovir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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